Cas no 1864186-31-1 (1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]-)

• Product Name: 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]-
• CAS No: 1864186-31-1
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5285726
• Update Time: 2025-10-31

1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]-

• Inchi： 1S/C8H13ClN2S/c1-2-3-7(5-9)4-8-6-12-11-10-8/h6-7H,2-5H2,1H3
• InChI Key： LTBVWDMYSCOVCW-UHFFFAOYSA-N
• SMILES： S1C=C(CC(CCl)CCC)N=N1

Additional information on 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]-

Introduction to 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- (CAS No. 1864186-31-1)

The compound 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]-, identified by the Chemical Abstracts Service Number (CAS No.) 1864186-31-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. Thiadiazoles are characterized by a six-membered ring containing two sulfur atoms and two nitrogen atoms, which contribute to their unique electronic and steric properties. The presence of the chloromethyl substituent at the 2-position and a pentyl chain at the 4-position in this compound introduces additional functional groups that can modulate its reactivity and biological interactions.

Recent advancements in drug discovery have highlighted the potential of thiadiazole derivatives as scaffolds for developing novel therapeutic agents. The structural features of thiadiazoles make them versatile platforms for medicinal chemists to explore various pharmacological targets. The chloromethyl group in 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This reactivity has been exploited in the development of compounds with antimicrobial, anti-inflammatory, and anticancer activities.

In particular, the pentyl chain at the 4-position of the thiadiazole ring introduces a hydrophobic moiety that can influence the compound's solubility and membrane permeability. These factors are critical for determining the pharmacokinetic profile of drug candidates. The hydrophobicity provided by the pentyl group may enhance the compound's ability to cross cell membranes, potentially improving its bioavailability. This characteristic has been particularly relevant in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is often a key challenge.

Recent studies have demonstrated that thiadiazole derivatives can interact with various biological targets by forming hydrogen bonds and hydrophobic interactions. The sulfur and nitrogen atoms in the thiadiazole ring can engage in coordination with metal ions or other biomolecules, further enhancing their binding affinity. For instance, research has shown that certain thiadiazole compounds can inhibit enzymes involved in inflammatory pathways by binding to their active sites. This mechanism has been explored in the development of novel anti-inflammatory agents.

The chloromethyl group in 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- also provides a site for nucleophilic substitution reactions, allowing for further derivatization to create libraries of compounds with diverse biological activities. This synthetic flexibility has made thiadiazole derivatives valuable tools in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The ability to modify both the chloromethyl and pentyl groups allows researchers to fine-tune the properties of these compounds, optimizing them for specific therapeutic applications.

One area where thiadiazole derivatives have shown promise is in oncology research. Several studies have reported that certain thiadiazole compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The unique structural features of these molecules enable them to disrupt key signaling pathways that are aberrantly activated in tumor cells. For example, research has indicated that some thiadiazole derivatives can inhibit tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell growth.

The development of 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- as a potential therapeutic agent would likely involve rigorous computational modeling and experimental validation to assess its interactions with biological targets. Molecular docking studies can predict how this compound might bind to specific proteins or enzymes based on its structural features. These predictions can then be tested experimentally using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy to confirm the binding mode and affinity.

In addition to its potential as a standalone therapeutic agent, 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- could serve as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules or conjugating it with other bioactive agents, researchers may be able to develop multifunctional drugs with enhanced efficacy or reduced side effects. Such strategies are increasingly employed in modern drug design to address complex diseases that require multiple modes of action.

The synthesis of 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thiadiazole ring followed by functionalization at the 4-position using Grignard reagents or other organometallic compounds. The introduction of the chloromethyl group would likely be achieved through chlorination or nucleophilic substitution reactions under controlled conditions.

Quality control and analytical characterization are essential aspects of working with this compound. Techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and infrared spectroscopy (IR) are commonly used to confirm its identity and purity. These analytical methods ensure that any material used in subsequent studies meets stringent standards required for pharmaceutical applications.

The potential applications of 1,2,3-Thiadiazole, 4-[2-(chloromethyl)pentyl]- extend beyond oncology into other areas such as infectious diseases and neurodegenerative disorders. For instance，thiadiazole derivatives have been investigated for their activity against bacterial pathogens，where they may interfere with essential bacterial processes such as DNA replication or metabolic pathways。Similarly，their ability to modulate neurotransmitter systems makes them candidates for treating neurological conditions like Alzheimer's disease or Parkinson's disease。

In conclusion，the compound 1，2，3-Thiadiazole，4-[2-(chloromethyl）pentyl)- (CAS No．1864186-31-1) represents a promising scaffold for developing novel therapeutic agents．Its unique structural features，including the presence of both a chloromethyl group and a pentyl chain，make it a versatile platform for medicinal chemistry innovation．Further research is warranted to fully explore its potential applications across various therapeutic areas．